Cas no 2171595-18-7 (4-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid)

• Product Name: 4-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid
• CAS No: 2171595-18-7
• MF: C₂₆H₃₃N₃O₅
• MW: 467.557327032089
• CID: 5897671
• PubChem ID: 165562707
• Update Time: 2025-10-30

4-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid
• 2171595-18-7
• EN300-1573779
• 4-(dimethylamino)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}butanoic acid

• Inchi： 1S/C26H33N3O5/c1-4-17(24(30)28-23(25(31)32)13-14-29(2)3)15-27-26(33)34-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,4,13-16H2,1-3H3,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： GZCRGQKZYFBGCY-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C(=O)O)CCN(C)C)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.24202116g/mol
• Monoisotopic Mass: 467.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 108Ų

Additional information on 4-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid

Research Brief on 4-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid (CAS: 2171595-18-7)

In recent years, the compound 4-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid (CAS: 2171595-18-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various applications, including peptide synthesis, drug delivery systems, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the dimethylamino moiety makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's role as a key building block in the development of peptide-based drugs, particularly those targeting protein-protein interactions implicated in cancer and neurodegenerative diseases.

Another significant advancement was reported in a 2024 ACS Chemical Biology article, which explored the compound's utility in bioorthogonal chemistry. Researchers demonstrated its efficacy as a linker for conjugating therapeutic payloads to antibodies, enabling precise drug delivery with minimal off-target effects. The study also provided insights into the compound's pharmacokinetic properties, revealing favorable bioavailability and low toxicity in preclinical models.

Further investigations have explored the compound's potential in modulating enzymatic activity. A 2023 study in Nature Chemical Biology identified its ability to selectively inhibit certain kinases, offering a new avenue for designing kinase-targeted therapies. The findings underscored the importance of the dimethylamino group in mediating these interactions, suggesting opportunities for structural optimization to enhance specificity and potency.

In summary, 4-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}butanoic acid (CAS: 2171595-18-7) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from peptide synthesis to targeted drug delivery, with ongoing research continuing to uncover new therapeutic potentials. Future studies are expected to focus on refining its synthetic protocols and expanding its utility in precision medicine.